(2,4-Dimethoxy-benzyl)-(4-methoxy-benzyl)-amine

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)methanamine
• InChI: InChI=1S/C17H21NO3/c1-19-15-7-4-13(5-8-15)11-18-12-14-6-9-16(20-2)10-17(14)21-3/h4-10,18H,11-12H2,1-3H3
• InChI Key: PXHYPSWIIGXKMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C17H21NO3
• DSSTOX Substance ID: DTXSID401179733
• Molecular Weight: 287.35 g/mol
• CAS No.: 510723-61-2

Description

(2,4-Dimethoxy-benzyl)-(4-methoxy-benzyl)-amine is a useful research compound. Its molecular formula is C17H21NO3 and its molecular weight is 287.35 g/mol. The purity is usually 95%.
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Scientific Research Applications

Cross-Coupling Reactions in Chemical Synthesis

The paper outlines the use of halogenated aromatics and heteroaromatics bearing a primary amine group in Suzuki cross-coupling reactions with arylboronic acids and pyridylboronic acids. It demonstrates the synthesis of new amino-substituted arylpyridines, bipyridines, and pyrazinopyridines without protection/deprotection steps, contributing to the field of chemical synthesis (Thompson et al., 2005).

Synthesis of Deuterated Herbicidal Compounds

This research focuses on the synthesis of deuterated forms of herbicidal ingredients like ZJ0273, ZJ0702, ZJ0777, and SIOC0163. The study is particularly relevant in understanding the metabolism and degradation of these herbicides, as well as in the quantitation of herbicide residue in foodstuff using HPLC-MS/MS (Yang & Lu, 2010).

Synthons for Optically Pure α-Amino Aldehydes and α-Amino Acids

The paper presents trans-5-benzyloxy-4-methoxy- and trans-4,5-dimethoxy-2-oxazolidinones as new classes of chiral synthons. These are utilized in preparing optically pure α-amino aldehydes and α-amino acids, highlighting their significance in organic synthesis and pharmaceutical chemistry (Morita et al., 2001).

Electrochemical Properties of Dihydro-Benzoxazine Dimer Derivatives

This study explores dihydro-benzoxazine dimer derivatives as chelating agents for various cations. It emphasizes the need to understand their structural features and electrochemical characteristics, offering insights into the substituent effects on crystal structures and electrochemical properties (Suetrong et al., 2021).

Functional Modification of PVA/AAc Hydrogels

The research involves the modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various amine compounds. It discusses the enhanced thermal stability and promising biological activities of the amine-treated polymers, with potential medical applications (Aly & El-Mohdy, 2015).